2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-[4-(4-fluorophenyl)pyrazol-1-yl]-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C18H22FN3O3S/c1-13(2)12-26(24,25)17-9-21(10-17)18(23)11-22-8-15(7-20-22)14-3-5-16(19)6-4-14/h3-8,13,17H,9-12H2,1-2H3
• InChI Key: CWXMVGHMMSZOBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)CN2C=C(C=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H22FN3O3S
• Molecular Weight: 379.5 g/mol

Description

2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H22FN3O3S and its molecular weight is 379.45. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds incorporating pyrazole and fluorophenyl groups have been synthesized and evaluated for their antimicrobial properties. For instance, Schiff bases synthesized using similar structural motifs have demonstrated significant antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Puthran et al., 2019). Moreover, azetidinone derivatives have been reported to exhibit promising antibacterial activities against various microbial strains, indicating their utility in antimicrobial research (Chopde, Meshram, & Pagadala, 2012).

Molecular Docking and Inhibitory Activity

Molecular docking studies of compounds with pyrazole and fluorophenyl components have shown that they might exhibit inhibitory activity against specific proteins, suggesting potential applications in the design of inhibitors for therapeutic purposes. For example, compounds with these motifs have been explored for their potential as inhibitors of enzymes like TPII, with implications in anti-neoplastic research (Mary et al., 2015).

Nonlinear Optics and Material Science

The investigation of the electronic properties of compounds containing pyrazole and fluorophenyl groups has provided insights into their potential applications in nonlinear optics and material science. The analysis of their HOMO-LUMO gap and first hyperpolarizability suggests roles in developing materials for optical applications (Mary et al., 2015).

Anti-inflammatory and Analgesic Research

Some derivatives, such as those integrating azetidinone, have shown significant anti-inflammatory and analgesic activities in biological evaluations, indicating their relevance in the discovery of new therapeutic agents (Viveka et al., 2017).